Introduction: The Role of Stable Isotope Labeling in Pharmaceutical Analysis
Introduction: The Role of Stable Isotope Labeling in Pharmaceutical Analysis
An In-depth Technical Guide to (S)-Citalopram-d4 Oxalate
This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on the chemical properties, synthesis, and application of (S)-Citalopram-d4 Oxalate. It emphasizes the scientific principles and practical methodologies that ensure data integrity in quantitative bioanalysis.
(S)-Citalopram, known pharmaceutically as Escitalopram, is the therapeutically active S-enantiomer of the selective serotonin reuptake inhibitor (SSRI) Citalopram.[1][2] It is widely prescribed for the treatment of major depressive disorder and generalized anxiety disorder.[3] Accurate quantification of Escitalopram and its metabolites in biological matrices is paramount for pharmacokinetic, bioequivalence, and toxicological studies.
The "gold standard" for quantitative bioanalysis is liquid chromatography-tandem mass spectrometry (LC-MS/MS). The reliability of this technique hinges on the use of an appropriate internal standard (IS) to correct for variability during sample processing and analysis. An ideal IS is a stable isotope-labeled (SIL) version of the analyte. (S)-Citalopram-d4 Oxalate is the deuterated analogue of Escitalopram, designed specifically for this purpose.[4] Its co-eluting chromatographic behavior and near-identical ionization efficiency, combined with its distinct mass-to-charge ratio (m/z), allow for precise and accurate quantification by correcting for matrix effects and procedural losses.[5][6]
Core Chemical and Physical Properties
(S)-Citalopram-d4 Oxalate is the oxalate salt of Escitalopram where four hydrogen atoms on the 4-fluorophenyl ring have been replaced with deuterium. This substitution renders the molecule 4 Daltons heavier than the unlabeled compound without significantly altering its chemical properties.
Chemical Structure
Figure 1. The chemical structure of (S)-Citalopram-d4 Oxalate. The four deuterium (D) atoms are located on the fluorophenyl moiety. The molecule is the S-enantiomer at the chiral center and is formulated as an oxalate salt.
Quantitative Data Summary
The fundamental properties of (S)-Citalopram-d4 Oxalate are summarized below.
| Property | Value | Source(s) |
| Chemical Name | (1S)-1-[3-(Dimethylamino)propyl]-1-(4-fluorophenyl-d4)-1,3-dihydro-5-isobenzofurancarbonitrile oxalate | [4] |
| Synonyms | Escitalopram-d4 Oxalate, (S)-(+)-Citalopram-d4 Oxalate | [4][5] |
| Molecular Formula | C₂₂H₁₉D₄FN₂O₅ | [4] |
| Molecular Weight | 418.45 g/mol | [4][6] |
| Appearance | White to Off-White Solid | [4][7] |
| Storage | 2-8°C, protected from moisture | [4][7] |
Synthesis and Structural Confirmation
The synthesis of (S)-Citalopram-d4 requires a specialized precursor, typically deuterated 4-fluorobromobenzene, to introduce the stable isotopes into the final structure. The general synthetic strategy mirrors that of unlabeled Escitalopram, which involves sequential Grignard reactions followed by chiral resolution and cyclization.[8]
Representative Synthetic Workflow
The causality behind this multi-step synthesis is the controlled construction of the complex tricycle and the introduction of the key functional groups. Using a deuterated Grignard reagent is a common and efficient strategy for site-specific isotope labeling.
Caption: Proposed synthetic pathway for (S)-Citalopram-d4 Oxalate.
Analytical Characterization: A Self-Validating System
Confirmation of the final product's identity and purity is critical. A combination of mass spectrometry and Nuclear Magnetic Resonance (NMR) spectroscopy provides a self-validating system.
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Mass Spectrometry (MS): The primary purpose of MS is to confirm the molecular weight and, by extension, the successful incorporation of the four deuterium atoms. High-resolution mass spectrometry (HRMS) should yield a molecular ion peak corresponding to the exact mass of the deuterated molecule (e.g., [M+H]⁺ at m/z 329.2 for the free base), which is +4 Da compared to the unlabeled analogue (m/z 325.2). This mass shift is the definitive proof of deuteration.[9]
-
¹H NMR Spectroscopy: While MS confirms the mass, ¹H NMR confirms the location of the deuterium labels. In the ¹H NMR spectrum of (S)-Citalopram-d4, the signals corresponding to the protons on the fluorophenyl ring will be absent or significantly diminished. This absence validates the site-specific nature of the labeling. The remaining proton signals (e.g., from the dimethylamino propyl sidechain) should match those of an authentic Escitalopram standard.
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Purity Analysis (HPLC): The chemical and chiral purity is typically assessed using High-Performance Liquid Chromatography (HPLC) with a chiral column. The sample should show a single major peak at the retention time of Escitalopram, with purity levels typically exceeding 98%.
Application Protocol: Quantification of Escitalopram in Human Plasma
The primary application of (S)-Citalopram-d4 Oxalate is as an internal standard for the quantification of Escitalopram in biological samples.[5][10] The following protocol is a representative LC-MS/MS workflow.
Experimental Workflow Diagram
Caption: Bioanalytical workflow for Escitalopram quantification.
Step-by-Step Methodology
This protocol is designed to be self-validating through the inclusion of quality control (QC) samples at multiple concentration levels.
-
Preparation of Standards and Internal Standard:
-
Prepare a primary stock solution of Escitalopram Oxalate and (S)-Citalopram-d4 Oxalate in methanol at 1 mg/mL.
-
Create a series of working standard solutions of Escitalopram by serial dilution for the calibration curve (e.g., 1-500 ng/mL).
-
Prepare a single internal standard working solution (e.g., 100 ng/mL) of (S)-Citalopram-d4 Oxalate.
-
-
Sample Preparation (Protein Precipitation):
-
Aliquot 100 µL of plasma sample, calibrator, or QC into a 1.5 mL microcentrifuge tube.
-
Add 10 µL of the internal standard working solution to all tubes (except blanks) and vortex briefly. The IS is added early to account for loss in all subsequent steps.
-
Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.
-
Vortex vigorously for 1 minute.
-
Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated protein.
-
Carefully transfer the supernatant to an HPLC vial for analysis.
-
-
LC-MS/MS Conditions:
-
The chromatographic separation is crucial for isolating the analyte from matrix interferences. A reverse-phase C18 column is standard.[11]
-
The mass spectrometer is set to monitor specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM), providing high selectivity.
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| Parameter | Condition | Rationale |
| LC Column | C18, 2.1 x 50 mm, 1.8 µm | Provides efficient separation of the analyte from matrix components. |
| Mobile Phase A | 0.1% Formic Acid in Water | Acidifies the mobile phase to promote protonation ([M+H]⁺) of the analyte. |
| Mobile Phase B | 0.1% Formic Acid in Acetonitrile | Organic solvent for eluting the analyte from the reverse-phase column. |
| Flow Rate | 0.35 mL/min | Standard flow rate for analytical LC-MS. |
| Gradient | 10% B to 90% B over 3 min | Ensures sharp peak shape and elution of the analyte. |
| Ionization Mode | Positive Electrospray (ESI+) | Citalopram contains a tertiary amine that is readily protonated. |
| MRM Transition (Analyte) | 325.2 -> 109.0 | Selective transition for Escitalopram.[11] |
| MRM Transition (IS) | 329.2 -> 109.0 | The +4 Da shift in the precursor ion confirms the IS, while the fragment ion can be the same. |
-
Data Analysis and Validation:
-
Integrate the peak areas for both the Escitalopram and (S)-Citalopram-d4 MRM transitions.
-
Calculate the Peak Area Ratio (PAR) = Area(Analyte) / Area(IS).
-
Construct a calibration curve by plotting the PAR against the nominal concentration of the calibrators using a weighted (1/x²) linear regression.
-
The concentration of Escitalopram in unknown samples is determined from this curve. The assay is considered valid if the QC samples are within ±15% of their nominal values.
-
Conclusion
(S)-Citalopram-d4 Oxalate is an indispensable tool for modern pharmaceutical research and development. Its design as a stable isotope-labeled internal standard provides the foundation for robust, reliable, and high-precision bioanalytical methods. By correcting for inevitable experimental variations, it ensures that the quantitative data generated in pharmacokinetic and clinical studies are of the highest integrity, ultimately supporting the safe and effective use of Escitalopram.
References
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A;, P. S. S. A. G. (n.d.). Colorimetric Method for the Estimation of Escitalopram Oxalate in Tablet Dosage Form. Indian journal of pharmaceutical sciences. Retrieved from [Link]
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Pichini, S., et al. (2006). Quantification of citalopram or escitalopram and their demethylated metabolites in neonatal hair samples by liquid chromatography-tandem mass spectrometry. Journal of analytical toxicology. Retrieved from [Link]
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IJNRD. (n.d.). Spectroscopic Method For Quantification Of Escitalopram Oxalate In Bulk And Tablet Dosage Form. Retrieved from [Link]
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Hemalatha, P., et al. (2012). Colourimetric Estimation of Escitalopram Oxalate in Formulation by Ion Association Complex with Methyl Orange. Asian Journal of Chemistry. Retrieved from [Link]
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Al-Ghananeem, A. M., et al. (2020). Application of LC-ESI-MS/MS Method for Analysis of Escitalopram Oxalate in Human Urine and Pharmaceutical Dosage Forms. Journal of chromatographic science. Retrieved from [Link]
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